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Compound of Interest

Compound Name: 3-O-Methyl Colterol Bromide

Cat. No.: B15352402 Get Quote

Application Notes and Protocols for 3-O-Methyl
Colterol Bromide
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of 3-O-
Methyl Colterol Bromide, a beta-2 adrenergic receptor agonist. The information is intended to

guide researchers in preparing this compound for in vitro and other experimental assays.

Product Information
Parameter Value Reference

Molecular Formula C₁₃H₂₀BrNO₃ [1]

Molecular Weight 318.21 g/mol [1]

Appearance Solid (form may vary)

CAS Number
58868-93-2 (for 3-O-Methyl

Colterol)
[2][3]

Solubility Data
Quantitative solubility data for 3-O-Methyl Colterol Bromide is not readily available in

published literature. However, based on manufacturer and supplier information, the following
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qualitative solubility information has been established:

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)
Slightly Soluble

Sonication may be

required to facilitate

dissolution.

[2]

Methanol Slightly Soluble [2]

Note: Due to the limited solubility, it is recommended to prepare a saturated stock solution and

then create working solutions through serial dilution. It is crucial to note that the exact

concentration of the saturated stock solution will not be precisely known without experimental

determination (e.g., via UV-Vis spectroscopy against a standard curve if available, or by other

quantitative analytical methods).

Experimental Protocols
Preparation of a Saturated Stock Solution in DMSO
This protocol describes the preparation of a saturated stock solution of 3-O-Methyl Colterol
Bromide in DMSO.

Materials:

3-O-Methyl Colterol Bromide powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Bath sonicator

Sterile, disposable syringe and a 0.22 µm syringe filter

Procedure:
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Weighing the Compound: In a sterile microcentrifuge tube or on weighing paper, carefully

weigh out a small, known amount of 3-O-Methyl Colterol Bromide (e.g., 1 mg or 5 mg). The

exact mass should be recorded.

Adding Solvent: Transfer the weighed compound to a sterile amber glass vial. Add a small,

precise volume of anhydrous DMSO to the vial (e.g., 100 µL).

Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes to initiate

dissolution.

Sonication: Place the vial in a bath sonicator and sonicate for 10-15 minutes. The water in

the sonicator should be at room temperature.

Visual Inspection: After sonication, visually inspect the solution. If undissolved particles

remain, continue to sonicate in 10-minute intervals until no more solid appears to dissolve.

Centrifugation (Optional but Recommended): To ensure the removal of any remaining

undissolved microparticles, centrifuge the vial at high speed (e.g., >10,000 x g) for 5

minutes.

Sterile Filtration: Carefully aspirate the supernatant using a sterile syringe, avoiding the pellet

if centrifugation was performed. Attach a 0.22 µm syringe filter to the syringe and dispense

the filtered, saturated stock solution into a new, sterile, and clearly labeled amber vial.

Storage: Store the stock solution as recommended in the storage section below.

Preparation of Working Solutions
Working solutions for cell culture or other assays should be prepared by diluting the stock

solution in the appropriate aqueous buffer or cell culture medium.

Important Considerations:

DMSO Toxicity: DMSO can be toxic to cells at higher concentrations. It is crucial to ensure

that the final concentration of DMSO in the assay medium is low (typically ≤ 0.1% to 0.5%

v/v) and that a vehicle control (medium with the same final concentration of DMSO) is

included in all experiments.
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Aqueous Solubility: 3-O-Methyl Colterol Bromide is expected to have poor solubility in

aqueous solutions. When diluting the DMSO stock solution, add the stock solution to the

aqueous buffer/medium while vortexing to facilitate mixing and prevent precipitation. Avoid

adding the aqueous solution directly to the concentrated DMSO stock.

Procedure:

Calculate Dilutions: Determine the desired final concentration of 3-O-Methyl Colterol
Bromide in your experiment. Calculate the volume of the stock solution needed to achieve

this concentration in your final assay volume.

Serial Dilutions: It is often best to perform serial dilutions. For example, first, dilute the stock

solution 1:10 in your assay buffer, and then perform further dilutions from this intermediate

solution.

Addition to Assay: Add the final diluted solution to your experimental setup (e.g., cell culture

wells) and mix gently.

Storage and Stability
Proper storage is critical to maintain the integrity of 3-O-Methyl Colterol Bromide in both solid

and solution forms.

Solid Compound:

Temperature: Store in a refrigerator (2-8°C).

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation

and degradation.[2]

Light: Protect from light by storing in an amber vial or a light-blocking container.

Stock Solutions (in DMSO):

Temperature: For short-term storage (1-2 weeks), store at 2-8°C. For long-term storage,

aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15352402?utm_src=pdf-body
https://www.benchchem.com/product/b15352402?utm_src=pdf-body
https://www.benchchem.com/product/b15352402?utm_src=pdf-body
https://www.benchchem.com/product/b15352402?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB12544729_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmosphere: The use of an inert atmosphere is also recommended for solutions.

Light: Protect from light.

Stability:

There is no readily available data on the long-term stability of 3-O-Methyl Colterol Bromide in

solution. It is recommended to prepare fresh solutions for critical experiments. If storing

solutions, it is good practice to qualify the solution's activity periodically.

Mandatory Visualizations
Beta-2 Adrenergic Receptor Signaling Pathway
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Caption: Beta-2 adrenergic receptor signaling pathway.
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Experimental Workflow for In Vitro Testing
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Caption: Experimental workflow for in vitro testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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